Cas no 954618-57-6 (N'-(3,4-difluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide)

• Product Name: N'-(3,4-difluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide
• CAS No: 954618-57-6
• MF: C₂₃H₂₁F₂N₃O₂S
• MW: 441.493551015854
• CID: 6208890
• PubChem ID: 16932662
• Update Time: 2025-06-29

N'-(3,4-difluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3,4-difluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide
• N'-(3,4-difluorophenyl)-N-[2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethyl]ethanediamide
• N'-(3,4-difluorophenyl)-N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-thiophen-3-ylethyl]oxamide
• AKOS024646189
• F2392-1571
• N1-(3,4-difluorophenyl)-N2-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-3-yl)ethyl)oxalamide
• 954618-57-6

• Inchi： 1S/C23H21F2N3O2S/c24-19-6-5-18(11-20(19)25)27-23(30)22(29)26-12-21(17-8-10-31-14-17)28-9-7-15-3-1-2-4-16(15)13-28/h1-6,8,10-11,14,21H,7,9,12-13H2,(H,26,29)(H,27,30)
• InChI Key： NBYVPMTWLBDCGA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C(NC1C=CC(=C(C=1)F)F)=O)=O)N1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 441.13225442g/mol
• Monoisotopic Mass: 441.13225442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 89.7Ų

Additional information on N'-(3,4-difluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide

N'-(3,4-difluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide (CAS No. 954618-57-6): A Comprehensive Overview

N'-(3,4-difluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide (CAS No. 954618-57-6) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiophene ring, a tetrahydroisoquinoline moiety, and difluorophenyl substituents. These structural elements contribute to its diverse biological activities and make it an intriguing candidate for further investigation.

The chemical structure of N'-(3,4-difluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide (CAS No. 954618-57-6) is composed of several key functional groups. The thiophene ring provides aromatic stability and potential for π-stacking interactions, which are crucial in many biological processes. The tetrahydroisoquinoline moiety is known for its ability to interact with various protein targets, making it a valuable scaffold in drug design. The difluorophenyl substituents enhance the compound's lipophilicity and metabolic stability, which are essential properties for effective drug candidates.

Recent studies have highlighted the potential of N'-(3,4-difluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide (CAS No. 954618-57-6) in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate the activity of specific enzymes and receptors involved in the pathogenesis of these conditions. For instance, it has been found to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective effects, N'-(3,4-difluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide (CAS No. 954618-57-6) has also demonstrated promising anti-inflammatory properties. In vitro studies have shown that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This makes it a potential candidate for the treatment of inflammatory disorders like rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of N'-(3,4-difluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide (CAS No. 954618-57-6) has been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life in vivo, which are desirable characteristics for a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of N'-(3,4-difluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide (CAS No. 954618-57-6) in human subjects. Early results from phase I trials have shown that it is well-tolerated at therapeutic doses with minimal adverse effects. Phase II trials are expected to provide more detailed insights into its therapeutic potential across different patient populations.

The synthesis of N'-(3,4-difluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-y l)ethylethanediamide (CAS No. 954618 -57 -6 ) involves several steps , including the formation of the tetrahydroisoquinoline core , introduction of the thiophene ring , and final coupling with the difluorophenyl group . Advances in synthetic chemistry have made it possible to produce this compound on a larger scale , facilitating its use in both research and development settings .

In conclusion , N' -( 3 , 4 -difluor ophen yl ) - N - 2 -( 1 , 2 , 3 , 4 -tet rahydrois oquino lin - 2 - yl ) - 2 -( thiophe n - 3 - yl ) ethyletha ned iam ide ( CAS No . 954618 - 57 - 6 ) represents a promising compound with diverse biological activities . Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further investigation in various therapeutic areas . Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent .